Cas no 70070-22-3 (Ethyl 5-Bromo-3-methyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 5-Bromo-3-methyl-1H-indole-2-carboxylate
• CAS No: 70070-22-3
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• MDL: MFCD00227113
• CID: 1741165
• PubChem ID: 616662
• Update Time: 2025-04-21

Ethyl 5-Bromo-3-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-bromo-3-methyl-, ethyl ester
• ethyl 5-bromo-3-methyl-1H-indole-2-carboxylate
• BBL010289
• CCG-103089
• DTXSID00346950
• VS-02428
• HMS1607E13
• MFCD00227113
• SCHEMBL3011731
• 5-Bromo-3-methyl-1H-indole-2-carboxylic acid ethyl ester
• Ethyl5-bromo-3-methyl-1H-indole-2-carboxylate
• VCA07022
• Ethyl 5-bromo-3-methyl-1H-indole-2-carboxylate #
• 5-Bromo-3-methylindole-2-carboxylic acid ethyl ester
• SR-01000388921-1
• CS-0313914
• AKOS004119395
• 70070-22-3
• DB-091533
• SR-01000388921
• STK365354
• Ethyl 5-Bromo-3-methyl-1H-indole-2-carboxylate

• MDL： MFCD00227113
• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)11-7(2)9-6-8(13)4-5-10(9)14-11/h4-6,14H,3H2,1-2H3
• InChI Key： GOXWQFATJUZNBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 281.00516
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09